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Compound of Interest

Compound Name: Diterbium trioxalate

Cat. No.: B12342507 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety protocols and application notes for the handling of

Diterbium Trioxalate powder in a laboratory setting. The information is intended to minimize

risks and ensure the safety of all personnel.

Hazard Identification and Classification
Diterbium trioxalate is a chemical compound that requires careful handling due to its potential

health hazards. The Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals provides the following classifications for Diterbium trioxalate[1]:

Acute Toxicity, Oral (Category 4): Harmful if swallowed[1].

Acute Toxicity, Dermal (Category 4): Harmful in contact with skin[1].

Serious Eye Damage (Category 1): Causes serious eye damage[1].

Oxalates, in general, are known to be powerful irritants and corrosive to tissues. They can have

a caustic effect on the mouth, esophagus, and stomach and may cause severe kidney damage

upon absorption. Lanthanons, the group of elements including Terbium, can lead to delayed

blood clotting, hemorrhages, and potential liver damage[2]. The toxicological properties of

Diterbium trioxalate have not been fully investigated[3].
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Quantitative Data Summary
The following table summarizes the key quantitative data available for Diterbium trioxalate.

Property Value Source

Molecular Formula C₆H₆O₁₂Tb₂ PubChem[1]

Molecular Weight 587.95 g/mol PubChem[1]

CAS Number 996-33-8
European Chemicals Agency

(ECHA)[1]

EC Number 213-632-9
European Chemicals Agency

(ECHA)[1]

Solubility Insoluble in water. N/A[2]

Experimental Protocol: Safe Handling of Diterbium
Trioxalate Powder
This protocol outlines the standard operating procedure for the safe handling of Diterbium
trioxalate powder in a research environment.

3.1. Personal Protective Equipment (PPE)

A full assessment of PPE is critical before handling Diterbium trioxalate powder. The following

PPE should be worn at all times:

Eye Protection: Wear chemical safety glasses or goggles that conform to OSHA's 29 CFR

1910.133 or European Standard EN166 regulations[3].

Skin Protection: Wear nitrile or rubber gloves and a lab coat or apron. Inspect gloves before

use and use a proper glove removal technique to avoid skin contact[2].

Respiratory Protection: If exposure limits are exceeded or if irritation or other symptoms are

experienced, use a NIOSH/MSHA or European Standard EN 149 approved respirator[3].

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid dust

formation[2][3].
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3.2. Handling and Storage

Handling:

Wash hands and any exposed skin thoroughly after handling[3].

Do not eat, drink, or smoke when using this product[3].

Avoid ingestion and inhalation[3].

Avoid the formation of dust and aerosols[2].

Use with adequate ventilation[2].

Storage:

Store in a cool, dry, and well-ventilated area[2].

Keep containers tightly closed when not in use[2].

Keep away from heat, moisture, and incompatible materials such as oxidizing agents,

reducing agents, and halogens[2][3].

3.3. Spill and Waste Disposal

Spills:

In case of a spill, ensure the area is well-ventilated and wear appropriate PPE.

For minor spills, sweep up the powder and place it into a suitable, labeled container for

disposal[3][4]. Avoid generating dust[4].

For major spills, clear the area of all personnel and move upwind. Alert the appropriate

safety personnel[4].

Waste Disposal:

Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations[3].
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Do not allow the material to contaminate ground water systems or be released into the

environment[3].

3.4. First-Aid Measures

If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth

with water[3].

If on Skin: Wash with plenty of soap and water. If skin irritation persists, call a physician.

Wash contaminated clothing before reuse[3].

If in Eyes: Rinse immediately and cautiously with plenty of water for at least 15 minutes, also

under the eyelids. Remove contact lenses, if present and easy to do. Continue rinsing and

get immediate medical attention[3].

If Inhaled: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention if symptoms occur[3].

Visualized Workflow
The following diagram illustrates a logical workflow for the safe handling of a hazardous

chemical powder like Diterbium trioxalate.
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Caption: Workflow for Safe Handling of Hazardous Chemical Powders.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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